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Compound of Interest

Compound Name: Danthron

Cat. No.: B1669808 Get Quote

Essential Safety and Handling Guide for Danthron
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Danthron (also known as 1,8-dihydroxyanthraquinone) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personnel safety and

minimizing environmental impact. Danthron is a hazardous substance and is reasonably

anticipated to be a human carcinogen.[1][2]

Hazard Identification and Classification
Danthron is classified with multiple hazards under the Globally Harmonized System (GHS).[2]

It is crucial to be fully aware of these risks before handling the compound.

Carcinogenicity: Suspected of causing cancer (Category 1B/2).[1][2][3][4][5]

Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).[2][3]

Skin Sensitization: May cause an allergic skin reaction (Category 1).[2][3]

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled (Category 1).[2][3]
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation,

drowsiness, or dizziness (Category 3).[2][3]

Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects

(Acute and Chronic, Category 1).[1][2][3]

Quantitative Data Summary
Proper handling and emergency planning require an understanding of Danthron's physical and

chemical properties.

Property Value References

Appearance
Orange to reddish-orange

crystalline powder
[1][6]

Physical State Solid [1]

Odor Nearly odorless [1][7]

Melting Point 190 - 195 °C (374 - 383 °F) [1]

Flash Point > 200 °C (> 392 °F) [1]

Solubility

Practically insoluble in water;

Soluble in acetone, chloroform,

diethyl ether, and ethanol.

[1][6]

Stability
Stable under normal

temperatures and pressures.
[1][6]

Vapor Density 8.3 (Heavier than air) [7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure when handling Danthron.

Engineering controls, such as a chemical fume hood, should be the primary method of

exposure control.[2]
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Protection Type Recommended Equipment Standards

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield may be

necessary if there is a splash

hazard.

EN166 (EU) or ANSI Z87.1

(US)

Skin and Body Protection

Impervious clothing, such as a

fully-buttoned laboratory coat.

Ensure shoes fully cover the

feet.

N/A

Hand Protection

Chemical-resistant gloves,

such as nitrile rubber. Gloves

should be inspected before

use.

N/A

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood, to

prevent dust formation. If

ventilation is inadequate or

dust is generated, a NIOSH-

approved N95 (US) or P1 (EU)

dust mask is required. For

higher levels of protection,

consult with safety personnel.

NIOSH (US) or EN 143 (EU)

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Always handle Danthron within a properly operating chemical fume hood designed for

hazardous chemicals.[8]

Ensure safety showers and eyewash stations are readily accessible.[5]

Keep the amount of Danthron in the work area to a minimum.
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2. Handling:

Avoid all contact with skin and eyes.[8]

Do not breathe in dust, spray, or mist.[8]

Avoid the formation of dust and aerosols.[8]

Wash hands, forearms, and face thoroughly after handling, before eating, smoking, or using

the lavatory, and at the end of the work period.[8]

3. Storage:

Store in a dry, cool, and well-ventilated place.[5]

Keep containers tightly sealed and store according to the product packaging.[8]

Keep away from food, beverages, and feed.[8]

Emergency Procedures
1. Spill Management:

Small Spills (Solid):

Restrict access to the area.

Remove all sources of ignition.[7]

Dampen the spilled solid with 60-70% ethanol to prevent dust from becoming airborne.[7]

Carefully transfer the dampened material and any absorbent paper used into a

designated, sealed, and leak-proof hazardous waste container.[1][7]

Wash all contaminated surfaces with 60-70% ethanol followed by a soap and water

solution.[7]

Dispose of all contaminated cleaning materials as hazardous waste.[1]
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Do not re-enter the area until a safety officer has verified it has been properly cleaned.[7]

Large Spills:

Evacuate personnel to a safe area.[8]

Increase the immediate precautionary measure distance, especially in the downwind

direction.[7]

Follow your institution's emergency response plan.

2. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids. Consult a

physician.[8]

Skin Contact: Wash off immediately with plenty of soap and water. Seek immediate medical

advice.[8]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[8]

Disposal Plan
Danthron and its containers must be disposed of as hazardous waste. Do not dispose of it with

household garbage or allow it to reach the sewage system.[3]

1. Waste Segregation and Collection:

Collect all solid Danthron waste, including contaminated labware (e.g., pipette tips, weigh

boats), in a clearly labeled, sealed, and leak-proof hazardous waste container.[1]

Do not mix Danthron waste with other chemical waste unless specifically instructed by your

institution's Environmental Health and Safety (EHS) office.[1]
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2. Disposal Method:

Contact a licensed professional waste disposal service.[8]

One approved method is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[8]

Always follow your institution's specific guidelines for hazardous waste disposal.[1]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for risk assessment and emergency

response when handling Danthron.

Preparation & Assessment Handling Procedure

Waste & Disposal

Assess Task-Specific Risks Verify Engineering Controls
(Fume Hood, Eyewash)Review Safety Data Sheet Don Appropriate PPE Handle Danthron

in Fume Hood Minimize Dust Formation

Segregate Hazardous Waste

Wash Hands After Handling

Label Waste Container Dispose via EHS Protocols

Click to download full resolution via product page

Caption: Workflow for Risk Assessment and Safe Handling of Danthron.
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Spill Occurs

Assess Situation
(Size, Location)

Evacuate & Restrict Access

Alert Supervisor & EHS

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Dampen with Ethanol)

Clean Up with Absorbent Material

Package Contaminated Material
in Hazardous Waste Container

Decontaminate Area & Equipment

Complete Spill Report

Click to download full resolution via product page

Caption: Emergency Response Workflow for a Danthron Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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